Cas no 2828438-69-1 ((R)-2-(6-Benzhydrylpyridin-2-yl)-4-methyl-4,5-dihydrooxazole)

• Product Name: (R)-2-(6-Benzhydrylpyridin-2-yl)-4-methyl-4,5-dihydrooxazole
• CAS No: 2828438-69-1
• MF: C₂₂H₂₀N₂O
• MW: 328.41
• CID: 5141382
• PubChem ID: 164890582
• Update Time: 2025-07-17

(R)-2-(6-Benzhydrylpyridin-2-yl)-4-methyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• 2828438-69-1
• F72752
• (R)-2-(6-Benzhydrylpyridin-2-yl)-4-methyl-4,5-dihydrooxazole

• Inchi： 1S/C22H20N2O/c1-16-15-25-22(23-16)20-14-8-13-19(24-20)21(17-9-4-2-5-10-17)18-11-6-3-7-12-18/h2-14,16,21H,15H2,1H3/t16-/m1/s1
• InChI Key： UYDHGXQOGQZWRM-MRXNPFEDSA-N
• SMILES： [C@H]1(COC(C2C=CC=C(C(C3C=CC=CC=3)C3=CC=CC=C3)N=2)=N1)C

Computed Properties

• Exact Mass: 328.157563266g/mol
• Monoisotopic Mass: 328.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 34.5Ų

Additional information on (R)-2-(6-Benzhydrylpyridin-2-yl)-4-methyl-4,5-dihydrooxazole

Exploring the Unique Properties and Applications of (R)-2-(6-Benzhydrylpyridin-2-yl)-4-methyl-4,5-dihydrooxazole (CAS No. 2828438-69-1)

The compound (R)-2-(6-Benzhydrylpyridin-2-yl)-4-methyl-4,5-dihydrooxazole (CAS No. 2828438-69-1) has garnered significant attention in the field of medicinal chemistry and organic synthesis due to its unique structural features and potential applications. This chiral dihydrooxazole derivative, characterized by its benzhydryl and pyridinyl moieties, serves as a versatile intermediate for the development of pharmaceuticals and agrochemicals. Its stereospecificity, attributed to the (R)-configuration, makes it particularly valuable in asymmetric synthesis and drug discovery.

Recent advancements in catalysis and chiral auxiliaries have highlighted the importance of compounds like (R)-2-(6-Benzhydrylpyridin-2-yl)-4-methyl-4,5-dihydrooxazole. Researchers are increasingly exploring its role in enantioselective reactions, where it acts as a ligand or catalyst to produce optically active compounds. This aligns with the growing demand for green chemistry and sustainable synthetic methods, as the compound’s efficiency can reduce waste and improve yield in complex organic transformations.

In the pharmaceutical industry, (R)-2-(6-Benzhydrylpyridin-2-yl)-4-methyl-4,5-dihydrooxazole has shown promise as a building block for small-molecule drugs targeting neurological disorders and inflammatory diseases. Its pyridine-oxazole scaffold is reminiscent of bioactive molecules, making it a candidate for structure-activity relationship (SAR) studies. With the rise of personalized medicine, the compound’s chiral purity is critical for developing therapies with minimal side effects.

From an industrial perspective, the synthesis and scalability of CAS No. 2828438-69-1 are topics of keen interest. Innovations in continuous flow chemistry and microwave-assisted synthesis have streamlined its production, addressing challenges like racemization and purification. These advancements are particularly relevant to manufacturers seeking cost-effective and eco-friendly processes.

The compound’s relevance extends to material science, where its rigid heterocyclic structure contributes to the design of functional materials such as liquid crystals and organic semiconductors. As the demand for advanced materials grows, (R)-2-(6-Benzhydrylpyridin-2-yl)-4-methyl-4,5-dihydrooxazole could play a pivotal role in next-generation technologies.

In summary, (R)-2-(6-Benzhydrylpyridin-2-yl)-4-methyl-4,5-dihydrooxazole (CAS No. 2828438-69-1) exemplifies the intersection of chemistry, biology, and technology. Its applications span drug discovery, catalysis, and material engineering, making it a compound of enduring scientific and commercial value. As research continues to uncover its potential, this molecule is poised to remain at the forefront of innovation in multiple disciplines.